molecular formula Na6O13P4 B012143 Hexasodium tetraphosphate CAS No. 7727-67-5

Hexasodium tetraphosphate

Cat. No. B012143
CAS RN: 7727-67-5
M. Wt: 469.83 g/mol
InChI Key: TVHALOSDPLTTSR-UHFFFAOYSA-H
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Description

Hexasodium tetraphosphate is a type of sodium phosphate . It is used as an effective dispersing agent . It can also be used in the manufacturing of detergents that possess the property of sequestration .


Synthesis Analysis

Sodium hexametaphosphate, which is typically a mixture of metaphosphates (empirical formula: NaPO3), is usually the compound referred to by this name . Such a mixture is more correctly termed sodium polymetaphosphate .


Molecular Structure Analysis

The molecular formula of Hexasodium tetraphosphate is Na6O13P4 . The molecular weight is 469.83 .


Chemical Reactions Analysis

Sodium hexametaphosphate hydrolyzes in aqueous solution, particularly under acidic conditions, to sodium trimetaphosphate and sodium orthophosphate .


Physical And Chemical Properties Analysis

Hexasodium tetraphosphate has a molecular formula of Na6O13P4 and a molar mass of 469.83 .

properties

IUPAC Name

hexasodium;[oxido-[oxido(phosphonatooxy)phosphoryl]oxyphosphoryl] phosphate
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InChI

InChI=1S/6Na.H6O13P4/c;;;;;;1-14(2,3)11-16(7,8)13-17(9,10)12-15(4,5)6/h;;;;;;(H,7,8)(H,9,10)(H2,1,2,3)(H2,4,5,6)/q6*+1;/p-6
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InChI Key

TVHALOSDPLTTSR-UHFFFAOYSA-H
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Canonical SMILES

[O-]P(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
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Molecular Formula

Na6O13P4
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DSSTOX Substance ID

DTXSID7065837
Record name Hexasodium tetraphosphate
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Molecular Weight

469.83 g/mol
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Physical Description

Off-white odorless solid; [Halliburton MSDS]
Record name Sodium tetraphosphate
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Product Name

Hexasodium tetraphosphate

CAS RN

14986-84-6
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Citations

For This Compound
23
Citations
A Puschner, H Bergner - Archiv für Tierernährung, 1966 - cabdirect.org
1. Rats were given a basal diet with 0.14% P derived from casein, and the P content was raised to between 0.6 and 0.9% by addition of sodium orthophosphate, sodium and potassium …
Number of citations: 0 www.cabdirect.org
BC Hafford - Industrial & Engineering Chemistry, 1954 - ACS Publications
The synthetic detergents industry has been primarily responsible for thepres-ent status of development and understanding of the molecularly dehydrated sodium phosphates, three of …
Number of citations: 4 pubs.acs.org
M Sato, Y Masuda, K Kirimura, K Kino - Journal of bioscience and …, 2007 - Elsevier
… Hexasodium tetraphosphate (PolyP 4 ) was obtained from Junsei Kagaku (Tokyo). d-Alanine was purchased from Kanto Kagaku (Tokyo). 1-Fluoro-2,4-dinitrophenyl-5-l-alanine amide (…
Number of citations: 67 www.sciencedirect.com
JJ Thompson - 2016 - search.proquest.com
Natural cheese is the primary ingredient used in the manufacture of process cheese and therefore has a large influence on its performance properties. The objective of this study was to …
Number of citations: 0 search.proquest.com
S Suzuki, R Hara, K Kino - Journal of bioscience and bioengineering, 2018 - Elsevier
… Hexasodium tetraphosphate (polyP 4 ) was purchased from Junsei Kagaku (Tokyo, Japan). Sodium polyphosphate (polyP 25±3 ) was purchased from Merck (Darmstadt, Germany). …
Number of citations: 21 www.sciencedirect.com
J Thompson - 2016 - conservancy.umn.edu
Natural cheese is the primary ingredient used in the manufacture of process cheese and therefore has a large influence on its performance properties. The objective of this study was to …
Number of citations: 0 conservancy.umn.edu
OT Quimby - Chemical Reviews, 1947 - ACS Publications
The Chemistry of Sodium Phosphates. Page 1 THE CHEMISTRY OF SODIUM PHOSPHATES OSCAR T. QUIMBY The Procter and Gamble Company, Ivorydale, Ohio Received July 1, …
Number of citations: 58 pubs.acs.org
W Adler, G Thor - Surfactants in Consumer Products: Theory, Technology …, 1987 - Springer
Present-day laundry detergents, dishwashing detergents and cleaning compounds, as well as cosmetic preparations, frequently contain combinations of surfactants and other …
Number of citations: 1 link.springer.com
M Satō - 2007 - Citeseer
Peptides were discovered as antimicrobial compounds and signal molecules in nature, and are utilized as functional foods and drug materials. Although there are few natural peptides …
Number of citations: 3 citeseerx.ist.psu.edu
G Stanley - The technology of dairy products, 1998 - books.google.com
Cheese and fermented milk products have been in existence for at least 10000 years, but it is only over the last 100 years that the microbiological basis of these fermentations has been …
Number of citations: 36 www.google.com

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